Cas no 260273-82-3 (Paliperidone impurity 01)

Paliperidone impurity 01 structure
Paliperidone impurity 01 structure
Product Name:Paliperidone impurity 01
CAS No:260273-82-3
MF:C11H11ClN2O2
MW:238.670241594315
CID:254310
PubChem ID:24898516
Update Time:2025-04-19

Paliperidone impurity 01 Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidin-4-one,3-(2-chloroethyl)-9-hydroxy-2-methyl-
    • 3-(2-Chloroethyl)-2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one (Paliperidone)
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-4H-Pyrido[1,2-a]pyrimidin-4-one
    • 3-(2-chloroethyl)-2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one
    • 3-(2-chloroethyl)-2-Methyl-9-hydroxy-4H-pyrido[1,2-a]pyriMidine-4-one
    • 3-(2-chloroethyl)-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidine-4-one
    • 9-hydroxy-3-(2-chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • NMALKTKBJPTUDK-UHFFFAOYSA-N
    • SCHEMBL900644
    • 3-(2-chloroethyl)-9-hydroxy-2-methylpyrido[1,2-a]pyrimidin-4-one
    • 260273-82-3
    • 3-(2-Chloroethyl)-2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one(paliperidone)
    • Paliperidone IMpurity 01
    • FT-0704588
    • 3-(2-Chloroethyl)-2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one; 9-Hydroxy-3-(2-chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-(2-chloroethyl)-9-hydroxy-2-methyl-
    • DA-25377
    • G65811
    • XJV7P4FV5Q
    • Paliperidone impurity 01
    • Inchi: 1S/C11H11ClN2O2/c1-7-8(4-5-12)11(16)14-6-2-3-9(15)10(14)13-7/h2-3,6,15H,4-5H2,1H3
    • InChI Key: NMALKTKBJPTUDK-UHFFFAOYSA-N
    • SMILES: ClCCC1C(N2C=CC=C(C2=NC=1C)O)=O

Computed Properties

  • Exact Mass: 238.05100
  • Monoisotopic Mass: 238.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),
  • PSA: 54.60000
  • LogP: 1.48980

Paliperidone impurity 01 Security Information

Paliperidone impurity 01 Pricemore >>

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